Cas no 2092786-25-7 (2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid)
2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid
- 2-{5-oxaspiro[2.4]heptan-6-yl}acetic acid
-
- Inchi: 1S/C8H12O3/c9-7(10)3-6-4-8(1-2-8)5-11-6/h6H,1-5H2,(H,9,10)
- InChI Key: MMEMKVLGQSPSEN-UHFFFAOYSA-N
- SMILES: O1C(CC(=O)O)CC2(C1)CC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 184
- XLogP3: 0.4
- Topological Polar Surface Area: 46.5
2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-368362-0.05g |
2-{5-oxaspiro[2.4]heptan-6-yl}acetic acid |
2092786-25-7 | 95% | 0.05g |
$256.0 | 2023-05-30 | |
| Enamine | EN300-368362-0.1g |
2-{5-oxaspiro[2.4]heptan-6-yl}acetic acid |
2092786-25-7 | 95% | 0.1g |
$383.0 | 2023-05-30 | |
| Enamine | EN300-368362-0.25g |
2-{5-oxaspiro[2.4]heptan-6-yl}acetic acid |
2092786-25-7 | 95% | 0.25g |
$546.0 | 2023-05-30 | |
| Enamine | EN300-368362-0.5g |
2-{5-oxaspiro[2.4]heptan-6-yl}acetic acid |
2092786-25-7 | 95% | 0.5g |
$858.0 | 2023-05-30 | |
| Enamine | EN300-368362-1.0g |
2-{5-oxaspiro[2.4]heptan-6-yl}acetic acid |
2092786-25-7 | 95% | 1g |
$1100.0 | 2023-05-30 | |
| Enamine | EN300-368362-2.5g |
2-{5-oxaspiro[2.4]heptan-6-yl}acetic acid |
2092786-25-7 | 95% | 2.5g |
$2155.0 | 2023-05-30 | |
| Enamine | EN300-368362-5.0g |
2-{5-oxaspiro[2.4]heptan-6-yl}acetic acid |
2092786-25-7 | 95% | 5g |
$3189.0 | 2023-05-30 | |
| Enamine | EN300-368362-10.0g |
2-{5-oxaspiro[2.4]heptan-6-yl}acetic acid |
2092786-25-7 | 95% | 10g |
$4729.0 | 2023-05-30 | |
| 1PlusChem | 1P028OMD-50mg |
2-{5-oxaspiro[2.4]heptan-6-yl}aceticacid |
2092786-25-7 | 95% | 50mg |
$368.00 | 2023-12-19 | |
| 1PlusChem | 1P028OMD-100mg |
2-{5-oxaspiro[2.4]heptan-6-yl}aceticacid |
2092786-25-7 | 95% | 100mg |
$536.00 | 2023-12-19 |
2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid
Introduction to 2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid (CAS No. 2092786-25-7)
2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2092786-25-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The molecule features a spirocyclic framework, specifically an oxaspiro[2.4]heptane core, which is connected to an acetic acid moiety through an ethylidene bridge. This unique structural motif imparts distinct physicochemical properties and biological activities, making it a valuable scaffold for drug discovery and molecular design.
The spirocyclic oxane ring in 2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid contributes to its rigidity and conformational stability, which are critical factors in the design of biologically active molecules. The spirocyclic core is particularly interesting because it can mimic the binding pockets of enzymes or receptors, thereby facilitating the development of enzyme inhibitors or receptor modulators. In recent years, spirocyclic compounds have been extensively studied for their potential in medicinal chemistry due to their ability to exhibit high binding affinity and selectivity.
One of the most compelling aspects of 2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid is its versatility as a building block for more complex pharmacophores. The presence of both the acetic acid functional group and the spirocyclic oxane ring allows for diverse chemical modifications, enabling researchers to tailor the molecule’s properties for specific biological targets. For instance, the carboxylic acid group can be esterified or amidated to enhance solubility or metabolic stability, while the spirocyclic core can be further functionalized to improve binding interactions.
Recent advances in computational chemistry and molecular modeling have shed new light on the potential applications of 2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid. Studies using molecular dynamics simulations have demonstrated that the spirocyclic oxane ring can adopt multiple conformations, which may be exploited to optimize drug-like properties such as lipophilicity and polar surface area. Additionally, quantum mechanical calculations have revealed that the molecule can form stable hydrogen bonds with biological targets, suggesting its utility in designing small-molecule drugs with improved binding affinities.
The pharmacological potential of 2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid has been explored in several preclinical studies. Notably, derivatives of this compound have shown promise as inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The spirocyclic core has been found to enhance binding interactions with these enzymes by stabilizing key catalytic residues, while the acetic acid moiety provides a suitable pharmacophore for further optimization.
In addition to its applications in enzyme inhibition, 2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid has been investigated as a scaffold for developing receptor modulators. The rigid spirocyclic structure is well-suited for mimicking natural ligands that bind to transmembrane receptors, such as G-protein coupled receptors (GPCRs). By fine-tuning the substituents on the spirocyclic core and acetic acid group, researchers have been able to generate compounds with enhanced receptor selectivity and affinity.
The synthesis of 2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid presents unique challenges due to its complex architecture. However, recent developments in synthetic methodology have made it more accessible to pharmaceutical chemists. For instance, transition-metal-catalyzed reactions have been employed to construct the spirocyclic core efficiently, while protecting group strategies have been utilized to ensure regioselective functionalization of the acetic acid moiety.
The growing interest in spirocyclic compounds has led to several innovative synthetic approaches being developed over the past decade. One particularly noteworthy method involves intramolecular cyclization reactions that proceed via transition-metal-catalyzed C-H activation or electrochemical oxidation pathways. These methods have enabled the rapid construction of complex spirocycles while maintaining high yields and enantioselectivity.
From a medicinal chemistry perspective, 2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid represents an exciting opportunity for developing novel therapeutics. Its unique structural features make it a versatile scaffold for targeting a wide range of biological processes, including inflammation, pain signaling, and neurodegeneration. As computational tools continue to advance, it is likely that more derivatives will be discovered through virtual screening and de novo design approaches.
The future prospects for 2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid are bright, with ongoing research focusing on expanding its pharmacological applications and optimizing its synthetic routes. Collaborative efforts between synthetic chemists and biologists are expected to yield new insights into its biological activity and potential therapeutic uses. As our understanding of structure-function relationships continues to evolve, this compound is poised to play a significant role in next-generation drug discovery efforts.
2092786-25-7 (2-(5-Oxaspiro[2.4]heptan-6-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)